Cas no 7746-66-9 (5-(methylthio)-4-phenyl-2H-1,2,4-triazol-3(4H)-one)

• Product Name: 5-(methylthio)-4-phenyl-2H-1,2,4-triazol-3(4H)-one
• CAS No: 7746-66-9
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 860085
• PubChem ID: 1238846
• Update Time: 2025-04-19

5-(methylthio)-4-phenyl-2H-1,2,4-triazol-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(methylthio)-4-phenyl-2H-1,2,4-triazol-3(4H)-one
• 3-methylsulfanyl-4-phenyl-1H-1,2,4-triazol-5-one
• DTXSID50361274
• 3-(Methylthio)-4-phenyl-1H-1,2,4-triazol-5(4H)-one
• AKOS005167218
• 7746-66-9

• Inchi： 1S/C9H9N3OS/c1-14-9-11-10-8(13)12(9)7-5-3-2-4-6-7/h2-6H,1H3,(H,10,13)
• InChI Key： VMAVIGOIVLHMHG-UHFFFAOYSA-N
• SMILES： S(C)C1=NNC(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 207.04677
• Monoisotopic Mass: 207.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 208 ºC
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),
• PSA: 44.7